[(4-Ethenylphenyl)ethynyl](trimethyl)silane

• CAS No.: 135005-24-2
• Molecular Formula: C13H16Si
• Molecular Weight: 200.35 g/mol
• IUPAC Name: 2-(4-ethenylphenyl)ethynyl-trimethylsilane
• InChI: InChI=1S/C13H16Si/c1-5-12-6-8-13(9-7-12)10-11-14(2,3)4/h5-9H,1H2,2-4H3
• InChI Key: XGKKBYCBJYXYMO-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)C#CC1=CC=C(C=C1)C=C

Description

This structure combines the electron-donating properties of the silyl group with the π-conjugation of the ethynyl and ethenyl groups, making it relevant in materials science and catalysis.

Comparison with Similar Compounds

Substituent Effects on Electronic and Reactivity Profiles

The substituent on the phenyl ring significantly influences electronic properties and reactivity:

Compound	Substituent (X)	Key Properties	Reference
[(4-Iodophenyl)ethynyl]trimethylsilane	Iodo	Enhanced electrophilicity due to iodine's electron-withdrawing nature; used in cross-coupling reactions .
Trimethyl{[4-(methylsulfanyl)phenyl]ethynyl}silane	Methylsulfanyl	Electron-rich sulfur atom improves stability in oxidative conditions; used in ligand design .
[(4-Methoxyphenyl)ethynyl]trimethylsilane	Methoxy	Electron-donating methoxy group increases π-conjugation; applied in nonlinear optics .
[(4-Ethenylphenyl)ethynyl]trimethylsilane	Ethenyl	Conjugated ethenyl group enhances delocalization; potential in conductive polymers (inferred from ).

Key Findings :

• Electron-withdrawing groups (e.g., iodine) increase reactivity in Sonogashira couplings .
• Electron-donating groups (e.g., methoxy) improve optical properties but may reduce thermal stability .
• The ethenyl group’s conjugation likely enhances charge transport, analogous to phenylethynyl derivatives in molecular electronics .

Thermal Stability and Decomposition

• Ethynyl vs. Vinyl Groups : Ethynyl-substituted silsesquioxanes exhibit higher thermal stability (up to 300°C) than vinyl analogs due to stronger Si–C≡C bonds and reduced steric strain .
• Substituent Impact : Halogenated derivatives (e.g., iodo) decompose at lower temperatures (~200°C) due to weaker C–I bonds, while methoxy groups may induce oxidative degradation above 250°C .